Cas no 1695406-82-6 (2-(Ethoxymethylidene)cycloheptane-1,3-dione)

• Product Name: 2-(Ethoxymethylidene)cycloheptane-1,3-dione
• CAS No: 1695406-82-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5695894
• PubChem ID: 107430801
• Update Time: 2025-10-23

2-(Ethoxymethylidene)cycloheptane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1695406-82-6
• EN300-1126608
• 2-(Ethoxymethylidene)cycloheptane-1,3-dione
• 1,3-Cycloheptanedione, 2-(ethoxymethylene)-

• Inchi： 1S/C10H14O3/c1-2-13-7-8-9(11)5-3-4-6-10(8)12/h7H,2-6H2,1H3
• InChI Key： GVSAMNCMSUNRQV-UHFFFAOYSA-N
• SMILES： O(CC)/C=C1\C(CCCCC\1=O)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 319.0±31.0 °C(Predicted)

Additional information on 2-(Ethoxymethylidene)cycloheptane-1,3-dione

Comprehensive Overview of 2-(Ethoxymethylidene)cycloheptane-1,3-dione (CAS No. 1695406-82-6)

2-(Ethoxymethylidene)cycloheptane-1,3-dione (CAS No. 1695406-82-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound, characterized by its cycloheptane-1,3-dione core and ethoxymethylidene substituent, offers a versatile platform for synthetic modifications and functionalization. Researchers and industry professionals are increasingly exploring its utility in drug discovery, catalysis, and green chemistry, making it a subject of interest in contemporary scientific discussions.

The molecular structure of 2-(Ethoxymethylidene)cycloheptane-1,3-dione features a seven-membered ring with two carbonyl groups at the 1 and 3 positions, which are critical for its reactivity. The ethoxymethylidene group introduces an additional layer of functionality, enabling the compound to participate in various cycloaddition reactions and nucleophilic substitutions. This reactivity profile has made it a valuable intermediate in the synthesis of complex molecules, particularly in the development of heterocyclic compounds and natural product analogs. Its CAS No. 1695406-82-6 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

In the context of sustainable chemistry, 2-(Ethoxymethylidene)cycloheptane-1,3-dione has been investigated for its potential role in biodegradable materials and eco-friendly synthesis routes. With growing consumer and regulatory demand for green alternatives, this compound's ability to undergo selective transformations with minimal waste generation aligns well with the principles of atom economy and renewable feedstocks. Recent studies have highlighted its use in photocatalysis and electrochemical reactions, further expanding its applicability in modern synthetic methodologies.

Another area of interest is the compound's potential in pharmaceutical research. The cycloheptane-1,3-dione scaffold is known for its bioactivity, and derivatives of this core have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The ethoxymethylidene moiety, in particular, can enhance the compound's bioavailability and target specificity, making it a promising candidate for lead optimization in drug development. Researchers are also investigating its role in protease inhibition and enzyme modulation, addressing some of the most pressing challenges in precision medicine.

From a commercial perspective, the demand for 2-(Ethoxymethylidene)cycloheptane-1,3-dione is driven by its versatility and the expanding applications of its derivatives. Suppliers and manufacturers are increasingly focusing on high-purity synthesis and scalable production methods to meet the needs of academic and industrial clients. The compound's CAS No. 1695406-82-6 is frequently searched in chemical databases and procurement platforms, reflecting its relevance in global markets. Additionally, its compatibility with automated synthesis platforms and high-throughput screening techniques positions it as a valuable asset in combinatorial chemistry.

In summary, 2-(Ethoxymethylidene)cycloheptane-1,3-dione (CAS No. 1695406-82-6) represents a multifaceted compound with broad implications across scientific and industrial domains. Its structural features, reactivity, and potential applications in sustainable chemistry, pharmaceuticals, and material science make it a subject of ongoing research and innovation. As the scientific community continues to uncover new uses for this compound, its significance in addressing contemporary challenges in healthcare and environmental sustainability is expected to grow.